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Compound of Interest

Compound Name: E6446

Cat. No.: B15613376

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of E6446 (CAS:

1219925-73-1), a potent antagonist of Toll-like receptor 7 (TLR7) and Toll-like receptor 9

(TLR9). This document consolidates key findings on its mechanism of action, physicochemical

properties, and experimental data, presented in a format designed for easy reference and

application in a research and development setting.

Core Properties and Specifications
E6446 is a small molecule inhibitor that has demonstrated significant potential in modulating

innate immune responses. Its chemical and physical properties are summarized below.
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Property Value Reference

CAS Number 1219925-73-1 [1]

Molecular Formula C27H35N3O3 [1][2]

Molecular Weight 449.59 g/mol [1][2]

Formal Name

6-[3-(1-pyrrolidinyl)propoxy]-2-

[4-[3-(1-

pyrrolidinyl)propoxy]phenyl]-

benzoxazole

[3]

Alternate Name

(hydrochloride)
E6446 dihydrochloride [3][4][5][6][7]

CAS Number (hydrochloride) 1345675-25-3 [3]

Molecular Formula

(hydrochloride)
C27H35N3O3 • 2HCl [3]

Formula Weight

(hydrochloride)
522.5 [3]

Purity ≥95% [3]

Appearance Solid [5]

Solubility

DMSO: 9 mg/mL (20.02 mM)

[8], 5.23 mg/mL (10.01 mM)[6],

10 mM[5]; Ethanol: 90

mg/mL[2]; Water: Insoluble[2];

PBS (pH 7.2): Slightly

soluble[3]

Storage

Powder: -20°C for 3 years[2]

[6]; In solvent: -80°C for 1

year[2][6]

UV max (λmax) 258, 276, 317 nm [3]

Mechanism of Action
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E6446 functions as a dual inhibitor of TLR7 and TLR9, which are endosomal receptors that

recognize nucleic acids.[9] Its inhibitory activity is attributed to two key properties: a weak

interaction with nucleic acids and a high accumulation in the acidic intracellular compartments

where TLR7 and TLR9 are located.[9][10] By binding to DNA, E6446 prevents the interaction

between DNA and TLR9 in vitro, thereby modulating the downstream signaling cascade.[9][10]

This mechanism of action is similar to that of hydroxychloroquine.[9][10] E6446 has also been

identified as a potent inhibitor of Stearoyl-CoA desaturase 1 (SCD1) with a binding affinity (KD)

of 4.61 μM, which contributes to its effects on adipogenic differentiation and hepatic

lipogenesis.[11][12]
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Caption: E6446 inhibits TLR7/9 signaling by accumulating in endosomes and preventing

nucleic acid binding.

In Vitro Activity
E6446 demonstrates potent and selective inhibition of TLR7 and TLR9 signaling in various cell

types. The following table summarizes its in vitro inhibitory concentrations.

Target
Cell Line /
System

Stimulant IC50 Reference

TLR9 HEK:TLR9 cells DNA 10 nM [6][7][11]

TLR9 - - 0.01 µM [3][5]

TLR7 - - 1.78 µM [3][5]

TLR4 - - 10.58 µM [3][5]

TLR9 HEK-TLR9 cells oligo 2006 0.01 µM [11]

TLR9 Human PBMCs oligo 2216 0.23 µM [11]

TLR7/8 - R848 2-8 µM [6][11]

TLR4 - -
30 µM (50%

reduction)
[11]

DNA-TLR9

Interaction
In vitro assay - 1-10 µM [11]

In Vivo Efficacy
E6446 has been evaluated in several animal models, demonstrating its potential therapeutic

utility in autoimmune and inflammatory diseases.
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Animal Model Dosing Key Findings Reference

Mouse (CpG

challenge)
20 mg/kg, p.o.

Almost completely

inhibited CpG1668-

induced IL-6

production.[6][11]

[6][11]

Mouse (Spontaneous

lupus)

20 and 60 mg/kg, p.o.,

chronic

Dose-dependently

suppressed the

development of anti-

nuclear antibodies

(ANA).[9][11] Slowed

the development of

circulating anti-nuclear

antibodies and had a

modest effect on anti-

dsDNA titers.[9][10]

[9][10][11]

Rodent (Malaria)
60 and 120 mg/kg,

p.o.

Prevented

hyperresponsiveness

of TLRs and LPS-

induced septic shock.

[11] Diminished TLR

responsiveness during

acute malaria and

suppressed activation

of both TLR7 and

TLR9.[11]

[11]

Mouse (Heart failure) 1.5 mg/animal

Prevented increases

in left ventricle

chamber size and

cardiac fibrosis.[3]

[3]

Rat (Pulmonary

hypertension)
10 mg/kg

Increased survival and

reduced increases in

right ventricular

systolic pressure and

hypertrophy.[3][13]

[3][13]
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Experimental Protocols
In Vitro Inhibition of IL-6 Production
A representative experimental workflow for assessing the in vitro efficacy of E6446 is outlined

below.
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Caption: Workflow for assessing E6446's inhibition of TLR-mediated IL-6 production in

splenocytes.

Detailed Methodology:

Cell Preparation: Spleens are harvested from BALB/c mice and dissociated into a single-cell

suspension. Red blood cells are lysed, and the remaining splenocytes are washed and

resuspended in complete RPMI medium supplemented with 10% fetal bovine serum.[11]

Cell Plating: Cells are seeded in a 96-well plate at a density of 5 x 10^5 cells per well.[11]

Compound Addition: E6446 is dissolved in a suitable solvent (e.g., DMSO) and then diluted

to the desired concentrations in cell culture medium. The compound is added to the wells

containing the splenocytes.

Stimulation: A TLR agonist, such as CpG oligonucleotide 1668 for TLR9, is added to the

wells to stimulate the cells.[11]

Incubation: The plate is incubated for 72 hours at 37°C in a humidified incubator with 5%

CO2.[11]

Analysis: After incubation, the supernatant is collected from each well and analyzed for IL-6

concentration using a commercial ELISA kit according to the manufacturer's instructions.[11]

In Vivo Evaluation in a CpG Challenge Model
Detailed Methodology:

Animal Acclimation: Mice are acclimated to the facility for a minimum of one week before the

experiment.

Compound Administration: E6446 is formulated for oral administration (p.o.). Mice are dosed

with 20 mg/kg of E6446.[6][11]

Challenge: Eighteen hours after the administration of E6446, mice are challenged with a

subcutaneous injection of 60 µg of CpG 1668 oligonucleotide.[6]
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Sample Collection: At a specified time point after the challenge (e.g., 2-4 hours), blood

samples are collected to measure serum IL-6 levels.

Analysis: Serum IL-6 concentrations are determined by ELISA. The percentage of inhibition

is calculated by comparing the IL-6 levels in E6446-treated mice to those in vehicle-treated

control mice.

Conclusion
E6446 is a well-characterized dual inhibitor of TLR7 and TLR9 with demonstrated in vitro and in

vivo activity. Its unique mechanism of action, involving accumulation in acidic intracellular

compartments and interference with nucleic acid-receptor interactions, makes it a valuable tool

for studying the role of these TLRs in various disease models. The data presented in this guide

provide a comprehensive resource for researchers interested in utilizing E6446 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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